3-(azepan-1-ylsulfonyl)-N-(1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-(azepan-1-ylsulfonyl)-N-(1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H21N3O3S2/c24-19(22-20-21-17-10-3-4-11-18(17)27-20)15-8-7-9-16(14-15)28(25,26)23-12-5-1-2-6-13-23/h3-4,7-11,14H,1-2,5-6,12-13H2,(H,21,22,24)
• InChI Key: VUSOEUOYUTXRTG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

3-(azepan-1-ylsulfonyl)-N-(1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research studies.

Scientific Research Applications

Pharmacological Evaluation and Anticonvulsant Activity

A study by Rana et al. (2008) involved the synthesis and pharmacological evaluation of 1,3-benzothiazol-2-yl benzamides for their anticonvulsant activities. The compounds demonstrated significant activity in models of epilepsy without showing neurotoxicity or liver toxicity, suggesting their potential as anticonvulsant agents (Rana, Siddiqui, Khan, Haque, & Bhat, 2008).

Synthesis of Heterocyclic Compounds

Mesropyan et al. (2005) reported the synthesis of new 3-phenoxypropan-2-ols with various heterocyclic substituents, including 1-(5-methyl-1,3-benzothiazol-2-ylsulfanyl)-3-phenoxypropan-2-ol. These compounds were synthesized by condensation reactions, indicating their relevance in developing novel chemical entities with potential applications in material science and pharmaceuticals (Mesropyan, Ambartsumyan, Avetisyan, Galstyan, & Arutyunova, 2005).

Potential in Cancer Therapy

Borzilleri et al. (2006) identified substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides as potent and selective inhibitors of the vascular endothelial growth factor receptor-2 (VEGFR-2), crucial for cancer therapy. The analogs showed significant kinase selectivity and in vivo efficacy in tumor models, pointing to the potential of such compounds in developing new cancer treatments (Borzilleri, Bhide, Barrish, D’arienzo, Derbin, Fargnoli, Hunt, Jeyaseelan, Kamath, Kukral, Marathe, Mortillo, Qian, Tokarski, Wautlet, Zheng, & Lombardo, 2006).

Alzheimer’s Disease Treatment

Hafez et al. (2023) explored benzothiazole-based derivatives as multitargeted-directed ligands (MTDLs) for treating Alzheimer’s disease (AD). The study highlighted the compound 3-(azepan-1-yl)propyloxy-linked benzothiazole derivative as a highly potent histamine H3 receptor ligand with multitargeting potential towards enzymes relevant to AD pathology. These findings suggest the compound's utility as a lead structure for developing new AD treatments (Hafez, Dubiel, La Spada, Catto, Reiner-Link, Syu, Abdel-Halim, Hwang, Stark, & Abadi, 2023).